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Introduction

Progranulin (PGRN) is a secreted glycoprotein with critical roles in neuronal survival, lysosomal
function, and inflammation. Mutations in the GRN gene leading to progranulin
haploinsufficiency are a major cause of frontotemporal lobar degeneration (FTLD). Sortilin
(SORT1) has been identified as a key cell surface receptor that binds to PGRN and mediates
its endocytosis and subsequent lysosomal degradation.[1][2][3][4] The interaction between
SORT1 and the C-terminus of PGRN is therefore a critical control point for regulating
extracellular PGRN levels.[1][3] Targeting this interaction to increase extracellular PGRN is a
promising therapeutic strategy for FTD and other neurodegenerative diseases.[1][5][6][7][8]

This document provides a detailed protocol for a Meso Scale Discovery (MSD) based assay to
guantitatively measure the interaction between SORT1 and PGRN. The MSD platform offers
high sensitivity, a wide dynamic range, and a streamlined workflow, making it well-suited for
studying protein-protein interactions and for screening potential inhibitors.[9][10][11] This assay
can be adapted for various research applications, including the characterization of binding
kinetics and the high-throughput screening of small molecules or biologics that disrupt the
SORT1-PGRN interaction.[1]

Principle of the Assay

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12379393?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929086/
https://www.researchgate.net/figure/Progranulin-binds-to-sortilin-and-prosaposin-The-binding-of-progranulin-PGRN-to_fig2_320549181
https://pmc.ncbi.nlm.nih.gov/articles/PMC2990962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8833632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2990962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929086/
https://www.mayo.edu/research/documents/chris-poster-for-rna-meeting/doc-20087749
https://www.researchgate.net/publication/395381786_NOVEL_SMALL-MOLECULE_INHIBITORS_TARGETING_SORT1_TO_BOOST_PROGRANULIN_ACTIVITY_AND_AMYLOID_CLEARANCE_IN_ALZHEIMER'S_DISEASE
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2020.586107/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7770147/
https://articles.abilogic.com/713032/msd-mesoscale-technology-explained-what.html
https://www.precisionformedicine.com/specialty-lab-services/cytokine-and-protein-analysis/mesoscale-discovery-msd-assays/
https://bioxpedia.com/meso-scale-discovery-immunoassays/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929086/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This solid-phase, electrochemiluminescence-based immunoassay quantifies the binding of
PGRN to immobilized SORT1. The assay is configured in a sandwich-style format on a 96-well
MSD plate. A specific antibody is coated on the carbon electrode surface of the MSD plate to
capture tagged SORT1 protein. Subsequently, a solution containing PGRN is added. The
amount of bound PGRN is then detected using a SULFO-TAG™ labeled anti-PGRN antibody.
The application of an electrical current to the plate electrodes initiates an
electrochemiluminescent reaction, and the intensity of the emitted light is proportional to the
amount of PGRN bound to SORT1.

Signaling Pathway and Assay Workflow Diagrams
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Caption: SORT1-PGRN signaling pathway and point of inhibition.
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1. Coat MSD Plate
with Anti-Tag Antibody

2. Block Plate

3. Add Tagged
SORT1 Protein

4. Add PGRN
(with or without inhibitors)

5. Add SULFO-TAG™
Anti-PGRN Antibody

6. Wash and Add
MSD Read Buffer

7. Read Plate on
MSD Instrument
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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